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Compound of Interest

Compound Name: Dehydroluciferin

Cat. No.: B1459941 Get Quote

FOR IMMEDIATE RELEASE

This document provides essential safety and logistical information for the proper disposal of

dehydroluciferin, a potent inhibitor of the firefly luciferase reaction.[1] Adherence to these

procedures is critical for maintaining a safe laboratory environment and ensuring regulatory

compliance for researchers, scientists, and drug development professionals. While specific

disposal guidelines for dehydroluciferin are not readily available, the following procedures are

based on best practices for the disposal of related luciferin compounds and general laboratory

chemical waste.

Immediate Safety and Handling
Before handling dehydroluciferin, it is crucial to wear appropriate personal protective

equipment (PPE), including safety goggles with side-shields, chemical-resistant gloves, and a

lab coat.[2][3] Work should be conducted in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of any dust or aerosols.[3] Ensure that an eyewash station and

safety shower are readily accessible.[3]

Dehydroluciferin Properties
A summary of the key quantitative data for dehydroluciferin is presented below for easy

reference.
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Property Value

CAS Number 20115-09-7[1]

Molecular Formula C₁₁H₆N₂O₃S₂[1]

Molecular Weight 278.31 g/mol [1]

Boiling Point 595.30 °C[1]

Storage Temperature < -15°C[1]

Step-by-Step Disposal Protocol
The proper disposal of dehydroluciferin waste is essential to prevent environmental

contamination and ensure laboratory safety. The following protocol outlines the necessary

steps for both solid waste and solutions.

Disposal of Solid Dehydroluciferin Waste
Segregation and Collection:

Collect all solid dehydroluciferin waste, including contaminated consumables (e.g.,

weigh boats, pipette tips), in a designated, leak-proof, and clearly labeled waste container.

Do not mix with general laboratory trash.

Labeling:

The waste container must be clearly labeled as "Dehydroluciferin Waste" and include the

CAS number (20115-09-7).

Indicate the potential hazards (e.g., "Chemical Waste for Incineration").

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure chemical

waste storage area, away from incompatible materials such as strong oxidizing agents.[3]

Disposal:
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Arrange for pickup and disposal by your institution's environmental health and safety

(EHS) department or a licensed chemical waste disposal company.

All waste must be handled in accordance with local, state, and federal regulations.

Disposal of Dehydroluciferin Solutions
Waste Collection:

Collect all liquid waste containing dehydroluciferin in a dedicated, chemically resistant,

and leak-proof container.

If dissolved in a solvent such as DMSO, the container should be appropriate for that

solvent.

Labeling:

Clearly label the liquid waste container with "Dehydroluciferin Waste Solution" and list all

chemical components, including solvents and their approximate concentrations.

Avoid Drain Disposal:

Crucially, do not dispose of dehydroluciferin solutions down the drain.[4] This is to

prevent the release of chemical waste into the sanitary sewer system.

Storage and Disposal:

Store the sealed liquid waste container in a secondary containment tray within a

designated chemical waste storage area.

Follow your institution's procedures for the disposal of liquid chemical waste, which will be

handled by the EHS department or a specialized waste contractor.

Experimental Workflow and Disposal Pathway
The following diagram illustrates the logical workflow for the proper handling and disposal of

dehydroluciferin waste generated during laboratory experiments.
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Caption: Dehydroluciferin Waste Disposal Workflow.
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Disclaimer: The information provided is based on general chemical safety principles and data

from related compounds. Always consult your institution's specific waste disposal guidelines

and your Environmental Health and Safety (EHS) office for procedures specific to your location

and experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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